![molecular formula C12H20N2O4 B3189432 2-Propenamide, N,N'-[1,2-ethanediylbis(oxy-2,1-ethanediyl)]bis- CAS No. 325477-05-2](/img/structure/B3189432.png)
2-Propenamide, N,N'-[1,2-ethanediylbis(oxy-2,1-ethanediyl)]bis-
Overview
Description
“2-Propenamide, N,N’-[1,2-ethanediylbis(oxy-2,1-ethanediyl)]bis-” is a chemical compound with the molecular formula C10H16N2O2 . It is also known by other names such as Methacrylic acid, diester with triethylene glycol; Ethylenebis (oxyethylene) methacrylate; NK Ester 3G; Polyester TGM-3; Triethylene dimethacrylate; Triethylene glycol dimethacrylate; TGM 3; TGM 3PC; TGM 35; 1,2-Bis [2- (Methacryloyloxy)ethoxy]ethane; TEDMA; TGM 3S; 2-Propenoic acid, 2-methyl-, 1,1’- [1,2-ethanediylbis (oxy-2,1-ethanediyl)] ester; NSC 84260; Bisomer TEGDMA; 2,2’-ethylenedioxydiethyl dimethacrylate .
Molecular Structure Analysis
The molecular structure of “2-Propenamide, N,N’-[1,2-ethanediylbis(oxy-2,1-ethanediyl)]bis-” can be represented as a 2D Mol file or a computed 3D SD file . The 3D structure can be viewed using Java or Javascript .Physical And Chemical Properties Analysis
The molecular weight of “2-Propenamide, N,N’-[1,2-ethanediylbis(oxy-2,1-ethanediyl)]bis-” is 196.25 . More detailed physical and chemical properties could not be found in the available resources.properties
CAS RN |
325477-05-2 |
|---|---|
Molecular Formula |
C12H20N2O4 |
Molecular Weight |
256.30 g/mol |
IUPAC Name |
N-[2-[2-[2-(prop-2-enoylamino)ethoxy]ethoxy]ethyl]prop-2-enamide |
InChI |
InChI=1S/C12H20N2O4/c1-3-11(15)13-5-7-17-9-10-18-8-6-14-12(16)4-2/h3-4H,1-2,5-10H2,(H,13,15)(H,14,16) |
InChI Key |
UMVFOWMSJBWRMN-UHFFFAOYSA-N |
SMILES |
C=CC(=O)NCCOCCOCCNC(=O)C=C |
Canonical SMILES |
C=CC(=O)NCCOCCOCCNC(=O)C=C |
Related CAS |
160556-48-9 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
